Cas no 40359-34-0 (Methyl (2-formylphenoxy)acetate)

Methyl (2-formylphenoxy)acetate Properties

Names and Identifiers

• Methyl (2-formylphenoxy)acetate
• Methyl2-(2-formylphenoxy)acetate
• Acetic acid,2-(2-formylphenoxy)-, methyl ester
• (2-formyl-phenoxy)-acetic acid methyl ester
• (2-Formyl-phenoxy)-essigsaeure-methylester
• 2-(methoxycarbonylmethyloxy)benzaldehyde
• BB_SC-5741
• methyl o-formylphenoxyacetate
• Methyl 2-(2-formylphenoxy)acetate
• methyl (formylphenoxy)acetate
• BRNZMMUFVVXGGN-UHFFFAOYSA-N
• STK397882
• SBB091719
• BBL012653
• 2-(2-Oxo-2-methoxyethoxy)benzaldehyde
• ST2413246
• AB0024751
• ST45082967
• W6082
• Acetic acid,2-(2-fo
• MFCD02629604
• FT-0754827
• EN300-697608
• METHYL(2-FORMYLPHENOXY)ACETATE
• SCHEMBL1948329
• Z18440454
• DTXSID50408875
• DS-0201
• CS-W022778
• 40359-34-0
• A873372
• AKOS000111547
• +Expand

• MDL： MFCD02629604
• InChIKey： BRNZMMUFVVXGGN-UHFFFAOYSA-N
• Inchi： 1S/C10H10O4/c1-13-10(12)7-14-9-5-3-2-4-8(9)6-11/h2-6H,7H2,1H3
• SMILES： O(C([H])([H])C(=O)OC([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])=O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.05090
• PSA: 52.60000

Methyl (2-formylphenoxy)acetate Security Information

Methyl (2-formylphenoxy)acetate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%